Cas no 2137984-25-7 ([2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine)

• Product Name: [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine
• CAS No: 2137984-25-7
• MF: C₁₀H₁₈F₂N₂
• MW: 204.260129451752
• CID: 6136669
• PubChem ID: 165745241
• Update Time: 2025-06-08

[2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine
• EN300-789698
• 2137984-25-7
• [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine

• Inchi： 1S/C10H18F2N2/c1-9-3-5-14(6-4-9)8-10(11,12)7-13-2/h13H,1,3-8H2,2H3
• InChI Key： BKIICBZGDSTOEF-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN1CCC(=C)CC1)F

Computed Properties

• Exact Mass: 204.14380491g/mol
• Monoisotopic Mass: 204.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Additional information on [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine

Introduction to [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine (CAS No. 2137984-25-7)

[2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine (CAS No. 2137984-25-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a 4-methylidenepiperidine moiety, which contribute to its potential therapeutic applications. The compound's structure and properties make it an intriguing candidate for further investigation in various biological and medicinal contexts.

The chemical structure of [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine (CAS No. 2137984-25-7) is composed of a central propyl chain with a difluoromethyl group at the second carbon position. The third carbon is substituted with a 4-methylidenepiperidine ring, which is a cyclic secondary amine. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable target for research and development.

Recent studies have highlighted the potential of [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine in various therapeutic areas. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The difluoromethyl and 4-methylidenepiperidine moieties in the compound's structure may enhance its binding affinity and selectivity for specific GPCRs, making it a promising lead compound for drug discovery.

In addition to its potential as a GPCR modulator, [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine has also shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier efficiently, allowing it to reach target sites in the central nervous system (CNS). This property is particularly important for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The safety profile of [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine has also been evaluated through various toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential as a viable drug candidate for clinical development.

Current research efforts are focused on optimizing the chemical structure of [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine to enhance its potency and selectivity for specific targets. Structure-activity relationship (SAR) studies are being conducted to identify key structural modifications that can improve the compound's pharmacological properties. These efforts aim to develop more effective and safer drugs for treating various diseases.

In conclusion, [2,2-Difluoro-3-(4-methylidenepiperidin-1-yl)propyl](methyl)amine (CAS No. 2137984-25-7) represents an exciting new frontier in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds great potential for contributing to the discovery of novel therapeutics for a wide range of diseases.